Cas no 71750-43-1 (Benzoic acid,3,4-dimethoxynitro-, methyl ester (9CI))

• Product name: Benzoic acid,3,4-dimethoxynitro-, methyl ester (9CI)
• CAS No: 71750-43-1
• MF: C₁₀H₁₁NO₆
• MW: 241.19744
• CID: 573840
• PubChem ID: 3018264

Benzoic acid,3,4-dimethoxynitro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4-dimethoxynitro-, methyl ester (9CI)
• methyl 3,4-dimethoxy-2-nitrobenzoate
• methyl 3,4-dimethoxynitrobenzoate
• NS00062452
• DTXSID10992381
• 71750-43-1

• Inchi： InChI=1S/C10H11NO6/c1-15-7-5-4-6(10(12)17-3)8(11(13)14)9(7)16-2/h4-5H,1-3H3
• InChI Key： ZGIUTJWCSIHWGS-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C=C1)C(=O)OC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863
• Monoisotopic Mass: 241.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 90.6Ų
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Density: 1.288
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.531
• PSA: 87.9